Cas no 477592-92-0 (4-Morpholineethanamine, N-(5-bromo-2-chloro-4-pyrimidinyl)-)

4-Morpholineethanamine, N-(5-bromo-2-chloro-4-pyrimidinyl)- structure
477592-92-0 structure
Product Name:4-Morpholineethanamine, N-(5-bromo-2-chloro-4-pyrimidinyl)-
CAS No:477592-92-0
MF:C10H14BrClN4O
MW:321.601359844208
CID:3994961
PubChem ID:58891070
Update Time:2025-04-22

4-Morpholineethanamine, N-(5-bromo-2-chloro-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Morpholineethanamine, N-(5-bromo-2-chloro-4-pyrimidinyl)-
    • 477592-92-0
    • AKOS017626461
    • DB-091882
    • SCHEMBL3448525
    • Inchi: 1S/C10H14BrClN4O/c11-8-7-14-10(12)15-9(8)13-1-2-16-3-5-17-6-4-16/h7H,1-6H2,(H,13,14,15)
    • InChI Key: VJZQRWYAZRXLKX-UHFFFAOYSA-N
    • SMILES: N1(CCNC2C(Br)=CN=C(Cl)N=2)CCOCC1

Computed Properties

  • Exact Mass: 320.00395Da
  • Monoisotopic Mass: 320.00395Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 50.3Ų
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